Cas no 7391-58-4 (2-butylpropanedinitrile)

2-butylpropanedinitrile structure

Product Name:2-butylpropanedinitrile

CAS No:7391-58-4

Molecular Formula:C₇H₁₀N₂

Molecular Weight:122.1677

MDL:MFCD06215024

CID:85908

PubChem ID:12751987

2-butylpropanedinitrile Properties

Names and Identifiers

- Butylmalononitrile
- 2-butylpropanedinitrile
- 2-butylmalononitrile
- 2-n-Butylmalononitrile
- butyl propanedinitrile
- Butyl-malononitril
- Propanedinitrile,butyl
- Butylpropanedinitrile
- IHHJYYHYSAGXEE-UHFFFAOYSA-N
- Propanedinitrile, butyl-
- AMY37121
- dicyanopentane
- DTXSID20508917
- FT-0764436
- SCHEMBL325130
- 7391-58-4
- EN300-19937
- +Expand
- MDL： MFCD06215024
- InChIKey： IHHJYYHYSAGXEE-UHFFFAOYSA-N
- Inchi： InChI=1S/C7H10N2/c1-2-3-4-7(5-8)6-9/h7H,2-4H2,1H3
- SMILES： C(C(C#N)C#N)CCC

Computed Properties

Exact Mass: 122.08400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 3
Monoisotopic Mass: 122.084398327g/mol
Heavy Atom Count: 9
Complexity: 138
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.9
Topological Polar Surface Area: 47.6Å²

Experimental Properties

LogP: 1.83996
PSA: 47.58000
Refractive Index: 1.4292 (589.3 nm 20 ºC)
Boiling Point: 199-200 ºC (20 Torr)
Flash Point: 99.4±13.7 ºC,
Solubility: Slightly soluble (3.1 g/l) (25 º C),
Density: 0.930±0.06 g/cm3 (20 ºC 760 Torr),

2-butylpropanedinitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005W94-50mg	Propanedinitrile, butyl-	7391-58-4	95%	50mg	$111.00	2024-04-21
A2B Chem LLC	AC74280-50mg	Propanedinitrile, butyl-	7391-58-4	95%	50mg	$80.00	2024-04-19
Aaron	AR005WHG-50mg	Propanedinitrile, butyl-	7391-58-4	95%	50mg	$83.00
Enamine	EN300-19937-0.05g	2-butylpropanedinitrile	7391-58-4	95%	0.05g	$42.0	2023-09-16

2-butylpropanedinitrile Related Literature

1. Detritiation of diethyl [2-3H1] malonate

John A. Elvidge,Devendra K. Jaiswal,John R. Jones,Robert Thomas J. Chem. Soc. Perkin Trans. 2 1976 353
2. Deuterium solvent isotope effects on reactions involving the aqueous hydroxide ion

V. Gold,S. Grist J. Chem. Soc. Perkin Trans. 2 1972 89
3. Chapter 6. Kinetics of reactions in solution

M. H. Davies,J. R. Keeffe,B. H. Robinson Annu. Rep. Prog. Chem. Sect. A. Inorg. and Phys. Chem 1973 70 123
4. Thermal decomposition of t-butyl(nitro)malononitrile; evidence for the generation of a t-butyl cation via facile carbon–carbon bond heterolysis

Tsutomu Mitsuhashi,Hiroshi Hirota J. Chem. Soc. Chem. Commun. 1990 324
5. Chapter 3. Reaction mechanisms. Part (i) Aromatic compounds

A. R. Butler Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1971 68 129
6. Intramolecular cation–π interaction in organic synthesis

Shinji Yamada Org. Biomol. Chem. 2007 5 2903
7. Acidities of carbon acids

J. R. Jones Q. Rev. Chem. Soc. 1971 25 365
8. What makes hydrocyanic acid a normal acid?

Sebasti?o J. Formosinho,Victor M. S. Gil J. Chem. Soc. Perkin Trans. 2 1987 1655
9. Proton transfer from carbon. A study of the acid–base-catalysed relaxation and the bromination of aryl-substituted methanedisulfones

Fiona Aiken,Brian G. Cox,Poul E. S?rensen J. Chem. Soc. Perkin Trans. 2 1993 783
10. Chapter 5. The ionization of carbon acids

J. R. Jones Annu. Rep. Prog. Chem. Sect. A. Gen. Phys and Inorg. Chem. 1972 69 119

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